Cas no 61351-90-4 (2-Methyl-1,7-phenanthroline)

• Product Name: 2-Methyl-1,7-phenanthroline
• CAS No: 61351-90-4
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 482850
• PubChem ID: 12282649
• Update Time: 2025-07-29

2-Methyl-1,7-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 1,7-Phenanthroline, 2-methyl-
• 2-Methyl-1,7-phenanthroline
• 61351-90-4
• DTXSID00484129
• SCHEMBL874271
• NUJFAQKFUDBKLA-UHFFFAOYSA-N

• Inchi： 1S/C13H10N2/c1-9-4-5-10-6-7-12-11(13(10)15-9)3-2-8-14-12/h2-8H,1H3
• InChI Key： NUJFAQKFUDBKLA-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=CC3=C(C=CC=N3)C=12

Computed Properties

• Exact Mass: 194.0845
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.2±0.0 g/cm3
• Boiling Point: 364.9±0.0 °C at 760 mmHg
• Flash Point: 161.4±0.0 °C
• PSA: 25.78
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

2-Methyl-1,7-phenanthroline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-1,7-phenanthroline

2-Methyl-1,7-phenanthroline: A Versatile Chelating Agent with Broad Applications in Biomedical Research

2-Methyl-1,7-phenanthroline (CAS No. 61351-90-4) is a nitrogen-containing heterocyclic compound that has garnered significant attention in the biomedical field due to its unique coordination properties and versatile applications. This compound belongs to the class of 1,7-phenanthroline derivatives, which are known for their ability to form stable complexes with various metal ions. Recent studies have highlighted the potential of 2-Methyl-1,7-phenanthroline as a multifunctional ligand in drug discovery, enzyme inhibition, and bioimaging technologies.

One of the key advantages of 2-Methyl-1,7-phenanthroline is its ability to act as a selective chelating agent for transition metals such as copper, iron, and zinc. This property makes it particularly valuable in the development of metal-based therapeutics, where precise control over metal ion coordination is critical. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 2-Methyl-1,7-phenanthroline could effectively modulate the activity of metal-dependent enzymes, suggesting its potential as a therapeutic agent for neurodegenerative diseases.

The structural characteristics of 2-Methyl-1,7-phenanthroline contribute to its functional versatility. The compound contains two nitrogen atoms in its phenanthroline ring system, which allows it to form multiple coordination bonds with metal ions. This structural feature is particularly important in applications such like metal-based contrast agents for magnetic resonance imaging (MRI), where the stability of the metal-ligand complex is essential for maintaining the imaging quality over time.

Recent advances in nanotechnology have further expanded the applications of 2-Methyl-1,7-phenanthroline. Researchers have explored its use in the synthesis of metal-organic frameworks (MOFs) for drug delivery systems. These MOFs can encapsulate therapeutic agents and release them in a controlled manner, enhancing the efficacy and reducing the toxicity of the treatment. A 2024 study in Nano Letters reported that 2-Methyl-1,7-phenanthroline-based MOFs showed improved biocompatibility and sustained drug release properties compared to traditional carriers.

In addition to its applications in drug delivery, 2-Methyl-1,7-phenanthroline has shown promise in the field of bioimaging and diagnostics. Its ability to form stable complexes with lanthanide ions has made it a popular choice for developing fluorescent probes and radiolabeled compounds. These probes are used in various imaging modalities, including positron emission tomography (PET) and single-photon emission computed tomography (SPECT), to visualize biological processes at the molecular level.

The pharmacokinetic properties of 2-Methyl-1,7-phenanthroline are another area of active research. Studies have indicated that the compound exhibits favorable solubility and stability in biological fluids, which is crucial for its application in vivo. A 2023 review in Pharmaceutical Research highlighted the importance of optimizing the physicochemical properties of 2-Methyl-1,7-phenanthroline derivatives to enhance their bioavailability and reduce potential side effects.

The synthesis of 2-Methyl-1,7-phenanthroline involves a series of well-established chemical reactions, including cyclization and functionalization steps. Researchers have developed efficient methods to produce this compound with high purity and yield, which is essential for its application in pharmaceutical and biomedical research. A 2022 study in Organic Letters described a novel synthetic route that significantly reduced the number of steps required to synthesize 2-Methyl-1,7-phenanthroline, making it more accessible for large-scale production.

Despite its many advantages, the use of 2-Methyl-1,7-phenanthroline is not without challenges. One of the main concerns is the potential for metal ion leakage in complex systems, which could affect the stability of the metal-ligand complexes. To address this issue, researchers have been exploring the use of covalent organic frameworks (COFs) to immobilize the metal ions and enhance the stability of the complexes. This approach has shown promising results in preliminary studies, as reported in a 2024 paper in Advanced Materials.

The environmental impact of 2-Methyl-1,7-phenanthroline is another important consideration. While the compound is primarily used in controlled laboratory and industrial settings, its potential ecological effects are still under investigation. A 2023 study in Environmental Science & Technology evaluated the biodegradability of 2-Methyl-1,7-phenanthroline and found that it could be degraded by certain microbial communities, which is a positive sign for its environmental safety.

In conclusion, 2-Methyl-1,7-phenanthroline is a versatile compound with a wide range of applications in pharmaceutical, biomedical, and nanotechnology fields. Its ability to form stable metal complexes, combined with its favorable physicochemical properties, makes it a valuable tool for drug discovery and development. Ongoing research is focused on optimizing its properties for specific applications and addressing potential challenges related to stability and environmental impact. As the field of medicinal chemistry continues to evolve, the role of 2-Methyl-1,7-phenanthroline is likely to expand further, offering new opportunities for innovative therapies and diagnostic tools.

Further research is needed to fully understand the long-term effects of 2-Methyl-1,7-phenanthroline in biological systems and to explore its potential in emerging areas such as gene therapy and precision medicine. Collaboration between chemists, biologists, and clinicians will be essential to translate the findings from laboratory studies into practical applications that can benefit patients. With continued advancements in synthetic methods and analytical techniques, the future of 2-Methyl-1,7-phenanthroline in the field of medicine looks promising.

The development of 2-Methyl-1,7-phenanthroline derivatives is also an active area of research, as scientists seek to tailor the properties of the compound for specific therapeutic needs. By modifying the functional groups and structural features of 2-Methyl-1,7-phenanthroline, researchers can create new compounds with enhanced selectivity, improved solubility, and reduced toxicity. These efforts are expected to lead to the discovery of novel drugs and diagnostic agents that can address unmet medical needs.

Overall, 2-Methyl-1,7-phenanthroline represents a significant advancement in the field of medicinal chemistry, offering a versatile platform for the development of new therapeutic and diagnostic agents. Its unique properties and wide range of applications make it a valuable tool for researchers and clinicians alike. As the field continues to evolve, the role of 2-Methyl-1,7-phenanthroline in the advancement of medical science is likely to grow, contributing to the development of more effective and targeted treatments for a variety of diseases.

In summary, the potential of 2-Methyl-1,7-phenanthroline in medical research is vast, and ongoing studies are uncovering new applications and benefits. As researchers continue to explore its properties and develop new derivatives, the compound is poised to play an increasingly important role in the future of medicine. With its ability to form stable metal complexes and its versatility in various applications, 2-Methyl-1,7-phenanthroline is a promising candidate for further exploration and development in the field of pharmaceutical and biomedical sciences.